Jasminodiol

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: (4S)-3,4-bis(hydroxymethyl)-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C10H16O3/c1-10(2)4-8(13)3-7(5-11)9(10)6-12/h3,9,11-12H,4-6H2,1-2H3/t9-/m1/s1
• InChI Key: JPFJQHYDGYXING-SECBINFHSA-N
• Isomeric SMILES: CC1(CC(=O)C=C([C@H]1CO)CO)C
• Canonical SMILES: CC1(CC(=O)C=C(C1CO)CO)C
• synonyms: jasminodiol

Description

Jasminodiol is a natural product found in Gardenia jasminoides with data available.

Scientific Research Applications

Tyrosinase Inhibitory Activity

Jasminodiol, identified in the fruit of Gardenia jasminoides, has been reported to exhibit tyrosinase inhibitory activity. This suggests its potential application in the treatment of conditions related to tyrosinase activity, such as certain skin disorders (Chen et al., 2008).

Potential Antiulcer Activity

Although not directly involving jasminodiol, studies on Jasminum grandiflorum have highlighted its antiulcer and antioxidant activities. The observed effects might provide insights into the therapeutic potential of related compounds like jasminodiol in similar applications (Umamaheswari et al., 2007).

Neuroprotective Effects

Jasminodiol's potential for neuroprotective effects can be inferred from studies on jasminoidin, an active ingredient in Chinese herbal medicine with additive neuroprotective action in ischemic stroke models. This suggests the possibility of similar applications for jasminodiol (Wang et al., 2018).

Diverse Biological Activities

Gardenia jasminoides, from which jasminodiol is derived, has been reported to possess a range of biological activities including antioxidant properties, hypoglycemic effect, inhibition of inflammation, and potential for improving sleep quality (Xiao et al., 2016).

Anti-Allergic Effects

Research on Gardenia jasminoides extract, which contains jasminodiol, has shown efficacy in inhibiting histamine release, suggesting potential therapeutic applications in conditions like atopic dermatitis (Sung et al., 2014).

Rheumatoid Arthritis Treatment

Trachelospermum jasminoides, related to Gardenia jasminoides, demonstrates pharmacological effects on rheumatoid arthritis. This indicates possible applications for jasminodiol in similar inflammatory conditions (Jiang et al., 2020).

Diabetes Mellitus Treatment

A study on Gardenia jasminoides and its impact on type 2 diabetes mellitus indicated metabolic pathway regulation, which may also be applicable to jasminodiol in managing diabetes (Zhou et al., 2018).

Comprehensive Ethnopharmacology Review

A detailed review of Gardenia jasminoides covers its wide-ranging pharmacological properties, potentially extending to compounds like jasminodiol (Chen et al., 2020).